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Introduction Nitrogen-17 (N-17) is a short-lived radioisotope of nitrogen with a half-life of 4.173
seconds.[1] It is of significant interest in nuclear science and engineering primarily because it is
a potent beta-delayed neutron emitter.[1][2] Upon beta decay, N-17 populates excited states of
Oxygen-17 (0O-17), which are energetic enough to subsequently emit a neutron.[3][4] This two-
step process, where the neutron emission is "delayed" by the half-life of the initial beta decay,
is crucial for various applications. While over 99% of neutrons from fission are emitted promptly
(within ~10~14 seconds), this small fraction of delayed neutrons is fundamental for the control
and safety of nuclear reactors.[5][6] Furthermore, N-17 serves as a valuable calibration source
for large-scale antineutrino detectors used in reactor monitoring and nuclear nonproliferation
efforts due to its distinct beta-correlated neutron signature.[7][8]

Principle of N-17 Delayed Neutron Emission

The emission of delayed neutrons from N-17 is a two-stage nuclear decay process.

o Beta Decay: A Nitrogen-17 nucleus (7 protons, 10 neutrons) first undergoes beta-minus (37)
decay, transforming one of its neutrons into a proton. This results in an excited nucleus of
Oxygen-17 (O-17*), which now has 8 protons and 9 neutrons.

o Neutron Emission: In approximately 95.1% of these decays, the O-17 nucleus is left in an
excited state with sufficient energy (i.e., above the neutron separation energy) to be unstable
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against nucleon emission.[1][3] It almost instantaneously de-excites by ejecting a neutron,
resulting in a stable Oxygen-16 nucleus.[3][4]

The overall reaction can be summarized as: 17N - 70* + e~ + Ve 170O* - 160 + n

The delay in the neutron emission is governed by the 4.173-second half-life of the initial N-17
beta decay.[1]

Nitrogen-17 Nucleus

3~ Decay
(T = 4.173 s)

Oxygen—]i; Nucleus

170*
(Excited State)

Neutron Emission
(~Instantaneous)
| |
Final Products

160
Delayed Neutron (n)

(Stable)

Click to download full resolution via product page

Figure 1: Decay pathway of Nitrogen-17 leading to delayed neutron emission.

Detection Techniques

Neutrons are uncharged particles and cannot be detected directly. Their detection relies on
observing the secondary charged particles produced from neutron-induced nuclear reactions
within a detector medium.[3] For the fast neutrons emitted by N-17, this typically requires a
moderator to slow them down to thermal energies where detector cross-sections are much
higher.[9]
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Key Detector Types:

e Gas-Filled Proportional Counters: These are the most common detectors for this application.
They are typically surrounded by a moderating material like polyethylene to thermalize the
fast neutrons from N-17.[7][9]

o Helium-3 (3He) Counters: These detectors operate via the 3He(n,p)3H reaction, which has
a very high cross-section for thermal neutrons.[10] The resulting proton and triton cause
ionization within the gas, generating a detectable electrical pulse. They offer excellent
gamma-ray discrimination but are limited by the global shortage and high cost of 3He gas.
[11][12]

o Boron Trifluoride (BFs) Counters: A common alternative, BFs counters use boron enriched
in the 1°B isotope.[10] The detection mechanism is the 1°B(n,a)’Li reaction.[10] While
effective, they are generally less sensitive than 3He tubes, and the BFs gas is toxic and
corrosive, requiring higher operating voltages.[9][12]

» Scintillation Detectors: Certain materials scintillate (emit light) when struck by radiation.
Photomultiplier tubes (PMTs) then convert this light into an electrical signal.

o Lithium-6 (6Li) Glass Scintillators: These are another alternative technology for thermal

neutron detection.[13]

o Beta-Neutron Coincidence: For advanced applications like creating a time-tagged neutron
source, a plastic scintillator can be used to detect the beta particle from the initial N-17
decay.[7] A subsequent signal in a nearby neutron detector (like a BFs array) within a short
time window confirms a true delayed neutron event, significantly reducing background

noise.[7]

Data Summary Tables

Table 1: Nuclear Data for N-17 Delayed Neutron Emission
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Property Value Reference
Half-life (T%) 4.173 £ 0.004 s [1]
Beta Decay Energy (Qp) 8.679 MeV [1]
Decay Mode: B—, n 95.1+£0.7% [1]
Decay Mode: 3~ 49+0.7% [1]

| Primary Neutron Energies | ~383 keV, ~1171 keV, ~1700 keV |[14] |

Table 2: Comparison of Common Thermal Neutron Detectors

Helium-3 (*He)

Feature .
Proportional Counter

. . *He+n - *H + p + 0.764
Detection Reaction

Boron Trifluoride (BFs3)
Proportional Counter

OB +n - 7Li+a+2.31

MeV MeV (94% branch)
Typical Efficiency High Moderate
L Low (but slightly higher than
Gamma Sensitivity Low

3He)[9]

High cross-section, non-toxic,
Advantages )
chemically stable.[12]

Established technology, good
availability.[11]

| Disadvantages | Very expensive due to global 3He shortage.[11] | Gas is toxic and corrosive,

requires higher voltage.[12] |

Experimental Protocol: Measurement of N-17 Half-

Life

Objective: To produce Nitrogen-17 and measure its half-life by detecting its delayed neutron

emissions.

Materials:
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e Neutron source for N-17 production (e.g., DT neutron generator).[7]
» Target material (e.g., 1’O-enriched water in a polyethylene vial).[7]
e Neutron detector array (e.g., BFs or 3He tubes).

o Polyethylene moderator block.

« NIM bin with high voltage power supply, amplifier, and multichannel analyzer (MCA) or
scaler.[15]

e Cabling (SHV, BNC).

» Control system for cycling the neutron source.

Step 2:
Irradiation Cycle
(e.g., 105 ON)

Step 3:
Counting Cycle
(e.g., 205 OFF)

Step 8:

Fit Decay Curve &
Calculate Half-Life

Click to download full resolution via product page

Figure 2: Workflow for N-17 delayed neutron measurement and analysis.

Procedure:

e System Setup:

o Assemble the neutron detectors within the polyethylene moderator block, creating a
central cavity for the sample.

o Place the target vial holder in the central cavity.

o Connect the detectors to the high voltage supply, amplifier, and MCA according to
standard NIM protocol.[15]

o Position the neutron generator to irradiate the target.

e N-17 Production and Data Acquisition:
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o Set the control system to cycle the neutron generator. A typical cycle for N-17 is 10
seconds of irradiation ("beam on") followed by 20 seconds of counting ("beam off").[7] The
counting only occurs during the beam-off period to avoid detecting prompt neutrons from
the generator.

o Begin the cycling process. During each "beam off" period, record the number of neutron
counts detected by the MCA/scaler in short time bins (e.g., 0.5-second intervals).

o Repeat for a sufficient number of cycles to accumulate good statistics (e.g., 1-2 hours).[7]

e Background Measurement:

o Replace the ’O-enriched water sample with a vial containing natural (unenriched) water
or an empty vial.[7]

o Repeat the same cycling and data acquisition procedure for an equivalent amount of time
to measure the background neutron rate.

o Data Analysis:

[e]

Sum the counts from all cycles for each corresponding time bin.

o Subtract the time-binned background data from the N-17 measurement data to get the net
counts.

o Plot the net counts (on a logarithmic scale) versus time (on a linear scale) for the "beam
off" period.

o The resulting data should show a linear trend, indicative of exponential decay.

o Perform a least-squares exponential fit to the data points. The decay constant (A) is
determined from the slope of the line.

o Calculate the half-life using the formula: T¥2 = In(2) / A. The result should be consistent
with the accepted value of ~4.17 seconds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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